Cas no 67698-61-7 (3-Propoxybenzaldehyde)

• Product Name: 3-Propoxybenzaldehyde
• CAS No: 67698-61-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD01993679
• CID: 394268
• PubChem ID: 2760469
• Update Time: 2025-10-29

3-Propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Propoxybenzaldehyde
• 3-n-Propoxybenzaldehyde
• Benzaldehyde, 3-propoxy-
• 3-n-PrO-benzaldehyde
• 3-O-propoxybenzaldehyde
• 3-Propoxy-benzaldehyd
• 3-propoxy-benzaldehyde
• 3-propoxybenzaldehyde(SALTDATA: FREE)
• 3-propyloxy benzaldehyde
• Benzaldehyde,3-propoxy
• 3-Propoxybenzaldehyde, AldrichCPR
• AKOS000173383
• 3-propyloxybenzaldehyde
• BB 0243265
• 3-(propoxy)benzaldehyde
• AS-8706
• GFFJBSXKNZDYOJ-UHFFFAOYSA-N
• FT-0678491
• CS-0206870
• DTXSID70375176
• MFCD01993679
• A867208
• Z53836053
• A831409
• SCHEMBL910596
• EN300-50279
• 67698-61-7
• BBL036960
• DA-03712
• ALBB-001149
• G15163
• STK347079

• MDL： MFCD01993679
• Inchi： 1S/C10H12O2/c1-2-6-12-10-5-3-4-9(7-10)8-11/h3-5,7-8H,2,6H2,1H3
• InChI Key： GFFJBSXKNZDYOJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CCC

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.28790
• Sensitiveness: Air Sensitive

3-Propoxybenzaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Propoxybenzaldehyde

Recent Advances in the Study of 3-Propoxybenzaldehyde (CAS: 67698-61-7) in Chemical Biology and Pharmaceutical Research

3-Propoxybenzaldehyde (CAS: 67698-61-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This aromatic aldehyde derivative is characterized by its propoxy substituent, which imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, material science, and as a precursor for bioactive compounds.

One of the key areas of interest is the role of 3-Propoxybenzaldehyde in the synthesis of novel pharmaceutical agents. Researchers have demonstrated its efficacy as a building block in the development of antimicrobial and anti-inflammatory compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of benzimidazole derivatives, which exhibited potent activity against resistant bacterial strains. The study underscored the compound's versatility and its potential to address the growing challenge of antibiotic resistance.

In addition to its pharmaceutical applications, 3-Propoxybenzaldehyde has also been investigated for its role in material science. A recent report in Advanced Materials detailed its incorporation into polymer matrices to enhance thermal stability and mechanical properties. The study found that the propoxy group facilitated better cross-linking within the polymer network, leading to improved performance in high-temperature applications. These findings open new avenues for the use of 3-Propoxybenzaldehyde in the development of advanced materials for industrial and biomedical applications.

Another notable area of research involves the compound's potential as a precursor in the synthesis of bioactive natural product analogs. A 2024 study in Organic Letters described a novel synthetic route utilizing 3-Propoxybenzaldehyde to produce analogs of naturally occurring flavonoids with enhanced antioxidant properties. The researchers employed a combination of catalytic asymmetric synthesis and green chemistry principles to achieve high yields and stereoselectivity, demonstrating the compound's utility in sustainable chemical synthesis.

Despite these promising developments, challenges remain in the large-scale production and application of 3-Propoxybenzaldehyde. Issues such as cost-effective synthesis, purification, and scalability need to be addressed to fully realize its potential. Future research directions may focus on optimizing synthetic protocols, exploring new catalytic systems, and expanding its applications in drug delivery systems and nanotechnology.

In conclusion, 3-Propoxybenzaldehyde (CAS: 67698-61-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a promising candidate for diverse applications, from drug discovery to advanced materials. Continued research and innovation will be essential to unlock its full potential and address the challenges associated with its use.